Cas no 2228768-48-5 (2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol)

• Product Name: 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol
• CAS No: 2228768-48-5
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6489899
• PubChem ID: 165617730
• Update Time: 2025-06-08

2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol
• 2228768-48-5
• EN300-1825579

• Inchi： 1S/C11H14N2O3/c1-11(2)9(10(11)12)7-5-6(13(15)16)3-4-8(7)14/h3-5,9-10,14H,12H2,1-2H3
• InChI Key： VXUWVHNZCXGCEJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1C(C1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol

Professional Introduction to Compound with CAS No. 2228768-48-5 and Product Name: 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol

The compound identified by the CAS number 2228768-48-5 and the product name 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both an amino group and a nitro group in its molecular framework suggests a versatile reactivity that makes it a valuable candidate for further investigation in medicinal chemistry.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of molecules that exhibit dual functionality, allowing for targeted interactions with biological pathways. The structural motif of 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol is particularly intriguing because it combines a cyclopropyl ring with substituents that can modulate electronic properties and solubility. This combination has been explored in various research contexts, including the design of kinase inhibitors and other small-molecule drugs.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclopropyl group, in particular, is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. This feature has been leveraged in the development of several FDA-approved drugs, where the cyclopropyl moiety plays a critical role in optimizing pharmacokinetic properties. The nitro group in 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol further contributes to its reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles as antimicrobial agents, anticancer agents, and even as intermediates in the synthesis of more complex molecules. The nitro group can be reduced to an amine, providing a pathway to generate derivatives with different pharmacological profiles. This versatility makes 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol a promising candidate for further exploration.

The amino group attached to the cyclopropyl ring in this compound also offers significant opportunities for functionalization. Amines are well-known for their ability to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. This feature has been exploited in the design of peptidomimetics and other protein-targeting agents. Additionally, the amine can be further modified through acylation or amidation reactions, expanding the range of possible derivatives.

In terms of synthetic accessibility, 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol presents an interesting challenge due to its complex stereochemistry. The synthesis of this compound requires careful consideration of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in this regard.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying molecular recognition and supramolecular chemistry. By tuning the electronic properties and solubility through derivatization, scientists can create novel materials with tailored properties. These materials could find applications in areas such as drug delivery systems and smart materials.

From a regulatory perspective, compounds like 2228768-48-5 must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies and pharmacokinetic evaluations. However, preliminary data suggest that this class of molecules may exhibit favorable pharmacokinetic profiles due to their ability to cross biological membranes efficiently.

The integration of computational chemistry into drug discovery has also played a pivotal role in understanding the potential of 2-(3-amino-2,2-dimethylcyclopropyl)-4-nitrophenol. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. These predictions can guide experimental efforts by identifying key binding sites and optimizing lead structures before they enter more costly phases of development.

In conclusion,2228768-48-5 represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropyl ring with both amino and nitro substituents—make it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutic agents against various diseases including cancer,bacterial infection etc.. As research continues into this area,the full therapeutic potentialof these kinds offcompoundsis expectedto become increasingly clear..